molecular formula C8H10O2S B8282192 5-(3-Hydroxypropyl)thiophene-2-carbaldehyde

5-(3-Hydroxypropyl)thiophene-2-carbaldehyde

Cat. No.: B8282192
M. Wt: 170.23 g/mol
InChI Key: BHCORZCLMWLCTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-Hydroxypropyl)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C8H10O2S and its molecular weight is 170.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10O2S

Molecular Weight

170.23 g/mol

IUPAC Name

5-(3-hydroxypropyl)thiophene-2-carbaldehyde

InChI

InChI=1S/C8H10O2S/c9-5-1-2-7-3-4-8(6-10)11-7/h3-4,6,9H,1-2,5H2

InChI Key

BHCORZCLMWLCTK-UHFFFAOYSA-N

Canonical SMILES

C1=C(SC(=C1)C=O)CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of crude 5-(3-((t-butyldimethylsilyl)oxy)propyl)thiophene-2-carbaldehyde (ca. 871 mg, 3.06 mmol) in 32 mL of 9:1 methanol/water was added p-tosic acid monohydrate (58 mg, 0.31 mmol). The resulting mixture was stirred at room temperature for 45 minutes and poured into 100 mL water. Organics were extracted with ethyl acetate (2×75 mL) and ether (75 mL), dried over magnesium sulfate, filtered and concentrated. The crude residue was subjected to chromatography on silica gel with gradient elution (20-50% ethyl acetate in hexanes) to give 5-(3-hydroxypropyl)thiophene-2-carbaldehyde (360 mg, 69%).
Name
5-(3-((t-butyldimethylsilyl)oxy)propyl)thiophene-2-carbaldehyde
Quantity
871 mg
Type
reactant
Reaction Step One
[Compound]
Name
p-tosic acid monohydrate
Quantity
58 mg
Type
reactant
Reaction Step One
Quantity
32 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two

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